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Compound of Interest

Compound Name: 1-lodododecane

Cat. No.: B1195088

Essential Safety and Handling Guide for 1-
lodododecane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-lodododecane (CAS 4292-19-7). Adherence to these guidelines
is critical for ensuring laboratory safety and procedural accuracy.

Primary Hazards: 1-lodododecane is known to cause skin and serious eye irritation.[1][2][3] It
may also cause respiratory irritation.[1][2][4]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 1-
lodododecane.
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Protection Type

Specification

Source

Eye and Face Protection

Chemical safety goggles or a
face shield conforming to
OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]

[2]

[1]2]

Hand Protection

Wear appropriate chemical-
resistant protective gloves
(e.g., Nitrile, Neoprene) to

prevent skin exposure.[1][5]

[1]5]

Body Protection

Wear an appropriate protective
laboratory coat to prevent skin

exposure. For larger quantities
or where splashing is a risk, a

chemical-resistant apron is

recommended.[1][5]

[1]5]

Respiratory Protection

Use only outdoors or in a well-
ventilated area, such as a
chemical fume hood.[1][2][4] If

irritation or other symptoms are

experienced, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator.[1][6]

[1](6]

Physical and Chemical Properties
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Property Value Source
Molecular Formula C12H25I [11[4]
Molecular Weight 296.23 g/mol [3114]
Appearance Colorless liquid [4]

Odor Odorless [4]
Melting Point -3°C/26.6 °F [4117]
Boiling Point 159 - 160 °C/318.2 - 320 °F [41[7]
Flash Point >110 °C /> 230 °F [41[7]
Density 1.201 g/mL at 25 °C [7]
Solubility Insoluble in water.[8] [8]

Experimental Protocol: Safe Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling of 1-
lodododecane from initial preparation to final disposal.
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Safe Handling Workflow for 1-lodododecane

Preparation

Review Safety Data Sheet (SDS)

\ 4

Inspect Personal Protective Equipment (PPE)

A

Ensure Proper Ventilation (Fume Hood)

\ 4

Locate Emergency Equipment

Handling

Don Appropriate PPE

A

Carefully Transfer Chemical

If Spill Occurs
v Emergency & Spill Response
Avoid Inhalation and Contact Evacuate Area (if necessary)
Y Y
Wash Hands Thoroughly After Use Contain Spill with Inert Absorbent
Storage
Y \
Keep Container Tightly Sealed Collect Waste into a Labeled Container
A4 \4
Store in a Cool, Dry, Well-Ventilated Area Clean Spill Area
\ 4
Store Away from Incompatible Materials

Disg 'osal

Collect Waste in a Labeled, Sealed Container

A

Dispose of as Hazardous Waste per Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-lodododecane.
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Procedural Guidance

Pre-Handling Checklist:

Verify Ventilation: Ensure the work area, such as a fume hood, is functioning correctly.[1]
 Inspect PPE: Check that all personal protective equipment is in good condition.[1]

o Locate Emergency Equipment: Confirm the location and accessibility of safety showers and
eyewash stations.[1][2]

» Review SDS: Always read the Safety Data Sheet (SDS) for 1-lodododecane before
beginning work.[1]

Step-by-Step Handling Procedure:

o Don PPE: Put on all required personal protective equipment as specified in the table above.

[1]

o Chemical Handling: Work in a well-ventilated area to avoid the inhalation of vapors.[2][9]
Avoid direct contact with skin and eyes.[9]

e Post-Handling: Wash hands thoroughly after handling.[1][2]
Storage:
o Keep the container tightly closed when not in use.[1][2][9]

» Store in a cool, dry, and well-ventilated place away from direct sunlight and incompatible
materials such as strong oxidizing agents and strong bases.[1][2][4][9] 1-lodododecane is
also light-sensitive.[4][6][9]

Emergency and Spill Response

» Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation persists,
consult a physician.[1][2][4]
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» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1][2][4]

 Inhalation: Move the person into fresh air. If breathing is difficult, give artificial respiration and
consult a physician.[1][2][4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.[1]

[2]14]

» Spill: Ensure adequate ventilation and evacuate personnel to safe areas.[1][9] Use personal
protective equipment during cleanup.[1][9] Absorb the spill with an inert material (e.g., sand,
vermiculite) and collect it into a suitable, closed container for disposal.[1][2][4][5][9] Do not let
the product enter drains.[1][2][9]

Disposal Plan

» Dispose of waste in accordance with all local, regional, and national regulations.[1][2][4]
e The chemical should be left in its original container and not mixed with other waste.[1]

o Handle uncleaned containers as you would the product itself.[1] 1-lodododecane waste is
classified as hazardous waste.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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